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Compound of Interest

Compound Name: Gavestinel

Cat. No.: B117479

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the handling and disposal of
Gavestinel. The following procedures are based on best practices for handling potent,
neuroactive research compounds with limited available safety data. Always supplement this
guidance with a thorough review of any information provided by the supplier and your
institution's specific safety protocols.

Summary of Gavestinel Properties

The following table summarizes key quantitative data for Gavestinel.

Property Value Source

Molecular Weight 397.19 g/mol R&D Systems
Solubility Soluble to 40 mM in DMSO R&D Systems
Storage Temperature (Solid) Room temperature (desiccate) R&D Systems

Storage Temperature (Stock

) -20°C to -80°C MedChemExpress
Solution)

Personal Protective Equipment (PPE) and
Engineering Controls
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Given that Gavestinel is a potent, selective NMDA receptor antagonist, it should be handled as
a hazardous compound. The primary routes of exposure are inhalation, skin contact, and
ingestion.[1]

Engineering Controls:

o Ventilation: All work with solid Gavestinel or concentrated solutions should be performed in
a certified chemical fume hood or other appropriate ventilated enclosure to minimize
inhalation risk.

o Contained Weighing: Use a balance enclosure or powder containment hood when weighing
solid Gavestinel.

Personal Protective Equipment (PPE):

e Gloves: Wear two pairs of nitrile gloves that are resistant to the solvent being used. Change
gloves immediately if they become contaminated.

o Eye Protection: Chemical safety goggles are mandatory to protect against splashes. A face
shield should be worn in situations with a higher risk of splashing.

o Lab Coat: A fully buttoned lab coat must be worn to protect skin and clothing.

o Respiratory Protection: For procedures with a high potential for aerosol generation that
cannot be adequately controlled within a ventilated enclosure, a NIOSH-approved respirator
may be necessary. Consult with your institution's environmental health and safety (EHS)
department for specific recommendations.

Operational Plan: Step-by-Step Handling

Procedures
Preparation of Stock Solutions

o Gather Materials: Assemble all necessary equipment, including vials, solvents (e.g., DMSO),
pipettes, and a vortex mixer or sonicator, inside the chemical fume hood.

» Pre-weighing: Tare a clean, dry vial on the analytical balance.
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» Weighing Gavestinel: Carefully add the desired amount of solid Gavestinel to the vial,
minimizing the creation of dust.

e Adding Solvent: Add the appropriate volume of solvent to the vial to achieve the desired
concentration.

» Dissolution: Cap the vial securely and vortex or sonicate until the solid is completely
dissolved. Gentle heating may be applied if necessary, as suggested by the supplier.

» Labeling and Storage: Clearly label the vial with the compound name, concentration, solvent,
date, and your initials. Store the stock solution at -20°C or -80°C for long-term stability.

Spill and Exposure Procedures

e Minor Spill:
o Alert others in the immediate area.

o Wearing appropriate PPE, absorb the spill with an inert absorbent material (e.g.,
vermiculite, sand).

o Collect the contaminated material in a sealed container for hazardous waste disposal.
o Clean the spill area with a suitable detergent and water.
e Major Spill:
o Evacuate the area immediately.
o Alert your supervisor and institutional EHS.
o Prevent others from entering the area.
o Skin Exposure:
o Immediately remove contaminated clothing.

o Wash the affected area with copious amounts of soap and water for at least 15 minutes.
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o Seek medical attention.

e Eye Exposure:

o Immediately flush the eyes with a gentle stream of water for at least 15 minutes, holding
the eyelids open.

o Seek immediate medical attention.

Disposal Plan

All Gavestinel waste, including empty containers, contaminated PPE, and unused solutions,
must be disposed of as hazardous chemical waste. Do not dispose of Gavestinel down the
drain or in the regular trash.[1][2][3][4]

Waste Segregation and Collection:

e Solid Waste: Collect all solid waste contaminated with Gavestinel (e.g., weighing paper,
contaminated gloves, absorbent pads) in a clearly labeled, sealed plastic bag or container.

e Liquid Waste: Collect all liquid waste containing Gavestinel in a compatible, sealed, and
clearly labeled hazardous waste container.

o Empty Containers: The first rinse of any container that held Gavestinel must be collected as
hazardous waste. Subsequent rinses of thoroughly emptied containers may be disposed of
according to institutional policy.[3]

» Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full
chemical name "Gavestinel,” and the approximate concentration and quantity.

o Storage and Pickup: Store hazardous waste in a designated satellite accumulation area.
Arrange for pickup by your institution's EHS department.

Signaling Pathway and Experimental Workflow
Diagrams

The following diagrams illustrate the mechanism of action of Gavestinel and a typical
experimental workflow for its use.
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Caption: Mechanism of action of Gavestinel as an NMDA receptor antagonist.
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Caption: A typical experimental workflow for using Gavestinel in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b117479?utm_src=pdf-custom-synthesis
https://www.acs.org/education/policies/middle-and-high-school-chemistry/safety/hazardous-waste-and-disposal.html
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://ehs.research.uiowa.edu/wasteenvironmental/chemical-waste
https://ehs.research.uiowa.edu/wasteenvironmental/chemical-waste
https://www.benchchem.com/product/b117479#personal-protective-equipment-for-handling-gavestinel
https://www.benchchem.com/product/b117479#personal-protective-equipment-for-handling-gavestinel
https://www.benchchem.com/product/b117479#personal-protective-equipment-for-handling-gavestinel
https://www.benchchem.com/product/b117479#personal-protective-equipment-for-handling-gavestinel
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b117479?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b117479?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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